Cas no 524674-54-2 (3-chloro-4-(pyrrolidin-2-yl)pyridine)

• Product Name: 3-chloro-4-(pyrrolidin-2-yl)pyridine
• CAS No: 524674-54-2
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 6614047
• PubChem ID: 5218328
• Update Time: 2025-06-23

3-chloro-4-(pyrrolidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(pyrrolidin-2-yl)pyridine
• 524674-54-2
• EN300-1967244
• AKOS006242604

• Inchi： 1S/C9H11ClN2/c10-8-6-11-5-3-7(8)9-2-1-4-12-9/h3,5-6,9,12H,1-2,4H2
• InChI Key： BJFLZPUCPJFQNL-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C1CCCN1

Computed Properties

• Exact Mass: 182.0610761g/mol
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-chloro-4-(pyrrolidin-2-yl)pyridine

Introduction to 3-chloro-4-(pyrrolidin-2-yl)pyridine (CAS No. 524674-54-2)

3-chloro-4-(pyrrolidin-2-yl)pyridine, identified by the chemical compound code CAS No. 524674-54-2, is a significant intermediate in modern pharmaceutical synthesis. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in drug development. The structural motif of this molecule, featuring a chloro substituent at the 3-position and a pyrrolidine ring at the 4-position, makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The 3-chloro-4-(pyrrolidin-2-yl)pyridine structure provides a unique combination of electronic and steric properties that can be exploited in designing molecules with specific interactions with biological targets. The chloro group introduces a polar, electron-withdrawing moiety, enhancing the electrophilicity of the adjacent carbon atoms, while the pyrrolidine ring contributes to hydrogen bonding capabilities and overall molecular flexibility. These features are particularly valuable in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been growing interest in 3-chloro-4-(pyrrolidin-2-yl)pyridine due to its potential applications in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases. Tyrosine kinases play a crucial role in cell signaling pathways associated with various diseases, including cancer, inflammatory disorders, and immunological dysfunctions. The ability of 3-chloro-4-(pyrrolidin-2-yl)pyridine to serve as a precursor for such inhibitors has been explored in several academic and industrial research initiatives.

One notable area of research involves the use of 3-chloro-4-(pyrrolidin-2-yl)pyridine in the development of compounds that modulate the activity of Janus kinases (JAKs). JAKs are involved in signal transduction pathways that regulate hematopoiesis, immune responses, and inflammation. Inhibitors targeting JAKs have shown promise in treating autoimmune diseases such as rheumatoid arthritis and psoriasis. Researchers have leveraged the structural features of 3-chloro-4-(pyrrolidin-2-yl)pyridine to design molecules that selectively inhibit JAK enzymes while minimizing off-target effects.

Another emerging application of 3-chloro-4-(pyrrolidin-2-yl)pyridine is in the synthesis of antiviral agents. The compound’s ability to interact with viral proteases and polymerases has been investigated in several preclinical studies. By modifying its structure through functional group substitutions or derivatization, researchers have generated analogs with enhanced antiviral activity against RNA viruses such as influenza and coronaviruses. These efforts align with global efforts to develop broad-spectrum antiviral therapies capable of addressing emerging viral threats.

The synthetic utility of 3-chloro-4-(pyrrolidin-2-yl)pyridine extends beyond pharmaceutical applications. It serves as a key building block in materials science, particularly in the development of organic electronic materials such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-deficient nature of the pyridine ring and the presence of electron-withdrawing substituents make this compound an attractive candidate for designing molecules with tunable electronic properties.

In conclusion, 3-chloro-4-(pyrrolidin-2-yl)pyridine (CAS No. 524674-54-2) represents a versatile intermediate with broad applications across pharmaceuticals and materials science. Its unique structural features enable its use in developing innovative therapeutics targeting various diseases, as well as functional materials with tailored electronic properties. As research continues to uncover new applications for this compound, its significance in advancing scientific and technological progress is likely to grow.